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Compound of Interest

Compound Name:
1,2-Dibromo-1-chloro-1-

fluoroethane

CAS No.: 243139-69-7

Cat. No.: B1301169

Get Quote

Technical Monograph: Spectral Signatures & Analytical Protocols

Executive Summary & Chemical Context
1,2-Dibromo-1-chloro-1-fluoroethane (

, CAS: 243139-69-7) represents a distinct class of mixed-haloalkanes often encountered as
high-boiling impurities in the synthesis of fluorinated anesthetics (e.g., Halothane derivatives)
or as specialized intermediates in fire suppressant manufacturing.[1][2]

Accurate identification of this compound requires resolving it from its structural isomers (e.g.,

1,1-dibromo-2-chloro-2-fluoroethane).[1][2] This guide provides a definitive spectral

fingerprinting methodology, leveraging the unique isotopic envelope of the

motif in Mass Spectrometry and the functional group orthogonality of Infrared Spectroscopy.[2]
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Property Value Note

Formula Mixed halogen saturation

Molecular Weight ~240.3 g/mol Average weight

Structure
Asymmetric halogen

distribution

Boiling Point Est. 130–150°C
Predicted based on halo-

homologs

Mass Spectrometry: The Isotopic Fingerprint
In the absence of a certified reference standard, the mass spectrum provides the most reliable

confirmation of identity through the Isotopic Envelope.

The Cluster Analysis
The presence of two Bromine atoms (

) and one Chlorine atom (

) creates a unique multiplet pattern for the molecular ion (

).[2]

Theoretical Derivation of the Molecular Ion Cluster: To validate your spectrum, compare the

observed intensities against this probability expansion:

Step 1 (Bromine contribution):

ratio (M, M+2, M+4).[2]

Step 2 (Chlorine contribution): Convolve with

.[1][2][3]

Resulting Intensity Ratio (M : M+2 : M+4 : M+6):

M (Lowest Mass): All light isotopes (
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)

M+2: Mixed (

) + (

)

M+4: Mixed (

) + (

)

M+6 (Highest Mass): All heavy isotopes (

)

Diagnostic Rule: If your Molecular Ion cluster at

does not follow a 3:7:5:1 intensity pattern, the analyte is not a dibromo-monochloro species.[1]
[2]

Fragmentation Pathways (EI Source)
Electron Impact (70eV) induces characteristic bond cleavages driven by the stability of the

leaving halogen.[2]

-Cleavage: The bond between C1 and C2 is the weakest link.[1][2]

Fragment A:

Fragment B:

(1:1 ratio)[1]

Dehydrohalogenation: Loss of HX is common in haloalkanes.[1][2]

Loss of HBr is statistically favored due to the weak C-Br bond, leading to a halo-olefin

cation.[1][2]
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Figure 1: Predicted Mass Spectrometry fragmentation pathway for 1,2-Dibromo-1-chloro-1-
fluoroethane.[1][2]

Infrared Spectroscopy: The Functional Fingerprint
While MS confirms the elemental composition, IR confirms the functional arrangement.[2] The

spectrum will be dominated by the "Fingerprint Region" (

) due to the heavy halogen atoms.[1][2]

Key Absorption Bands
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Frequency (

)
Vibration Mode Intensity Diagnostic Value

2950 – 3000
C-H Stretch (

)
Weak/Med

Confirms saturated

ethane backbone.[1]

[2] Lack of peaks

>3000 rules out

alkenes.

1100 – 1250 C-F Stretch Very Strong

The most intense

peak in the spectrum.

Diagnostic for the

fluorinated carbon.

700 – 800 C-Cl Stretch Strong
Distinctive region for

chlorinated alkanes.

500 – 650 C-Br Stretch Strong

often appears as a

doublet due to

rotational isomers

(gauche/trans).[1][2]

Structural Differentiation
To distinguish 1,2-dibromo-1-chloro-1-fluoroethane from 1,1-dibromo-2-chloro-2-

fluoroethane:

Symmetry Breaking: The target molecule is chiral and asymmetric.[1][2] Expect a more

complex splitting pattern in the fingerprint region compared to more symmetric isomers.[2]

C-H Bending: The

scissoring mode (~1450

) will be present in the target molecule.[1][2] Isomers with only

groups will lack this specific

deformation band.[1][2]
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Experimental Protocol: Validated Workflow
This protocol assumes the analyte is part of a liquid mixture (e.g., crude reaction product).[2]

Sample Preparation[1][2]
Matrix: Dilute 10

L of sample in 1.5 mL of HPLC-grade Dichloromethane (DCM) or Hexane.

Why: DCM is volatile and elutes early in GC, preventing solvent masking of the analyte.[2]

Filtration: 0.2

m PTFE filter to remove particulate salts.

GC-MS Method Parameters
Column: DB-624 or equivalent (Intermediate polarity).[1][2]

Reasoning: Non-polar columns (DB-1) may not sufficiently resolve the halo-isomers.[1][2]

Carrier Gas: Helium at 1.0 mL/min (Constant Flow).[1][2]

Oven Program:

Hold 40°C for 3 min (Solvent delay).

Ramp 10°C/min to 200°C.

Hold 5 min.

MS Source: Electron Impact (EI), 70 eV.[1][2]

Scan Range: m/z 40 – 300.[1][2]
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Figure 2: Integrated analytical workflow for definitive structural identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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